4-(2,3-Dimethylquinoxaline-6-carbonyl)-1,4-diazepan-2-one

• IUPAC Name: 4-(2,3-dimethylquinoxaline-6-carbonyl)-1,4-diazepan-2-one
• InChI: InChI=1S/C16H18N4O2/c1-10-11(2)19-14-8-12(4-5-13(14)18-10)16(22)20-7-3-6-17-15(21)9-20/h4-5,8H,3,6-7,9H2,1-2H3,(H,17,21)
• InChI Key: SOLHTKYGODPLDU-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=C2C=C(C=CC2=N1)C(=O)N3CCCNC(=O)C3)C
• Molecular Formula: C16H18N4O2
• Molecular Weight: 298.34 g/mol

Description

4-(2,3-Dimethylquinoxaline-6-carbonyl)-1,4-diazepan-2-one is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. It is commonly known as DMQX and is a potent antagonist of glutamate receptors.

Scientific Research Applications

DMQX has been extensively studied for its potential applications in neuroscience research. It is a potent antagonist of glutamate receptors, which are involved in the transmission of signals between neurons. DMQX has been used to investigate the role of glutamate receptors in various neurological disorders, including epilepsy, stroke, and neurodegenerative diseases.

Mechanism of Action

DMQX acts as a competitive antagonist of glutamate receptors, specifically the AMPA and kainate receptor subtypes. By binding to these receptors, DMQX prevents the binding of glutamate, a neurotransmitter that is involved in the transmission of signals between neurons. This results in a decrease in the excitatory response of neurons, which can have various effects on neuronal function.
Biochemical and Physiological Effects:
DMQX has been shown to have various biochemical and physiological effects. In animal studies, DMQX has been shown to reduce seizure activity and improve cognitive function. It has also been shown to have neuroprotective effects in models of stroke and traumatic brain injury. DMQX has also been investigated for its potential applications in pain management, as it has been shown to reduce pain in animal models.

Advantages and Limitations for Lab Experiments

DMQX has several advantages for lab experiments. It is a potent antagonist of glutamate receptors, which makes it a valuable tool for investigating the role of glutamate receptors in various neurological disorders. DMQX is also relatively stable, which allows for easy storage and handling. However, DMQX has some limitations, including its high cost and limited solubility in aqueous solutions.

Future Directions

There are several future directions for research on DMQX. One area of interest is the development of more potent and selective antagonists of glutamate receptors. Another area of interest is the investigation of the potential therapeutic applications of DMQX in various neurological disorders. Additionally, there is a need for further studies to investigate the safety and toxicity of DMQX, particularly with regards to its potential use as a therapeutic agent.

Synthesis Methods

DMQX can be synthesized using several methods, including the reaction of 2,3-dimethylquinoxaline-6-carboxylic acid with ethyl chloroformate, followed by the reaction with 1,4-diazepane-2,5-dione. Another method involves the reaction of 2,3-dimethylquinoxaline-6-carboxylic acid with thionyl chloride, followed by the reaction with 1,4-diazepane-2,5-dione. The final product is obtained through purification by recrystallization.